ACS-PNZ-PYRROLIDYL-(BOC)-NSO2NH2
ACS-PNZ-PYRROLIDYL-(BOC)-NSO2NH2
Brand Name:
Vulcanchem
CAS No.:
491878-06-9
VCID:
VC0045349
InChI:
InChI=1S/C20H28N4O9S2/c1-13(25)34-17-9-16(10-23(35(21,30)31)19(27)33-20(2,3)4)22(11-17)18(26)32-12-14-5-7-15(8-6-14)24(28)29/h5-8,16-17H,9-12H2,1-4H3,(H2,21,30,31)/t16-,17-/m0/s1
SMILES:
CC(=O)SC1CC(N(C1)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])CN(C(=O)OC(C)(C)C)S(=O)(=O)N
Molecular Formula:
C20H28N4O9S2
Molecular Weight:
532.583
ACS-PNZ-PYRROLIDYL-(BOC)-NSO2NH2
CAS No.: 491878-06-9
Main Products
VCID: VC0045349
Molecular Formula: C20H28N4O9S2
Molecular Weight: 532.583
| CAS No. | 491878-06-9 |
|---|---|
| Product Name | ACS-PNZ-PYRROLIDYL-(BOC)-NSO2NH2 |
| Molecular Formula | C20H28N4O9S2 |
| Molecular Weight | 532.583 |
| IUPAC Name | (4-nitrophenyl)methyl (2S,4S)-4-acetylsulfanyl-2-[[(2-methylpropan-2-yl)oxycarbonyl-sulfamoylamino]methyl]pyrrolidine-1-carboxylate |
| Standard InChI | InChI=1S/C20H28N4O9S2/c1-13(25)34-17-9-16(10-23(35(21,30)31)19(27)33-20(2,3)4)22(11-17)18(26)32-12-14-5-7-15(8-6-14)24(28)29/h5-8,16-17H,9-12H2,1-4H3,(H2,21,30,31)/t16-,17-/m0/s1 |
| Standard InChIKey | JECWBBGYVBPHIH-IRXDYDNUSA-N |
| SMILES | CC(=O)SC1CC(N(C1)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])CN(C(=O)OC(C)(C)C)S(=O)(=O)N |
| Synonyms | ACS-PNZ-PYRROLIDYL-(BOC)-NSO2NH2;Doripenem Side-Chain;4-Nitrobenzyl (2S,4S)-4-acetylthio-2-[[N-sulfamoyl-N-(tert-butoxycarbonyl)amino]methyl]pyrrolidine-1-carboxylate;4-Nitrobenzyl (2S,4S)-4-acetylthio-2-[[N-sulfamoyl-N-(tert-butoxycarbonyl)amino]met |
| PubChem Compound | 44593771 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume